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Compound of Interest

Compound Name: N-Benzoyl-DL-alanine

Cat. No.: B075806

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for N-
Benzoyl-DL-alanine, a compound utilized in pharmaceutical intermediates and various
chemical syntheses.[1] Adherence to these guidelines is crucial for ensuring a safe laboratory
environment and minimizing risks associated with the handling of this chemical.

Physicochemical Properties

Understanding the physical and chemical properties of N-Benzoyl-DL-alanine is fundamental
to its safe handling and storage.
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Property Value Source
Molecular Formula C10H11NO3 [L121314151161 71
Molecular Weight 193.20 g/mol 2131141617181
Appearance White crystal/solid [31[8]

Melting Point 165-167 °C [2]

Boiling Point 329.41 °C (rough estimate) [2][3]

Solubility Very slightly soluble in water. [1112][3]

Density 1.2307 g/cm3 (rough estimate) [2][3]

Vapor Pressure

5.7E-09 mmHg at 25°C

[2](3]

Flash Point

227.4°C

[2]

Hazard Identification and Classification

N-Benzoyl-DL-alanine is classified as a hazardous substance. The following table

summarizes its classification according to the Globally Harmonized System (GHS).

Hazard Class

Hazard Category

Hazard Statement

Skin Corrosion/Irritation

2

H315: Causes skin irritation.[8]

Serious Eye Damage/Eye

Irritation

2A

H319: Causes serious eye
irritation.[8]

Specific Target Organ Toxicity -

Single Exposure

H335: May cause respiratory

irritation.[8]

Signal Word: Warning[8]

Pictogram:

lwialt text

© 2025 BenchChem. All rights reserved.

2/9

Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9694875.htm
https://www.chembk.com/en/chem/N-benzoyl-dl-alanine
https://www.echemi.com/products/pid_Seven7321-n-benzoyl-dl-alanine.html
https://pubchem.ncbi.nlm.nih.gov/compound/N-Benzoyl-DL-alanine
https://webbook.nist.gov/cgi/cbook.cgi?ID=C1205023
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/HC8J7LE2D5
https://www.scbt.com/p/n-benzoyl-dl-alanine-1205-02-3
https://www.chembk.com/en/chem/N-benzoyl-dl-alanine
https://www.echemi.com/products/pid_Seven7321-n-benzoyl-dl-alanine.html
https://pubchem.ncbi.nlm.nih.gov/compound/N-Benzoyl-DL-alanine
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/HC8J7LE2D5
https://www.scbt.com/p/n-benzoyl-dl-alanine-1205-02-3
https://pubchem.ncbi.nlm.nih.gov/compound/n-benzoylalanine
https://www.echemi.com/products/pid_Seven7321-n-benzoyl-dl-alanine.html
https://pubchem.ncbi.nlm.nih.gov/compound/n-benzoylalanine
https://www.chembk.com/en/chem/N-benzoyl-dl-alanine
https://www.chembk.com/en/chem/N-benzoyl-dl-alanine
https://www.echemi.com/products/pid_Seven7321-n-benzoyl-dl-alanine.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9694875.htm
https://www.chembk.com/en/chem/N-benzoyl-dl-alanine
https://www.echemi.com/products/pid_Seven7321-n-benzoyl-dl-alanine.html
https://www.chembk.com/en/chem/N-benzoyl-dl-alanine
https://www.echemi.com/products/pid_Seven7321-n-benzoyl-dl-alanine.html
https://www.chembk.com/en/chem/N-benzoyl-dl-alanine
https://www.echemi.com/products/pid_Seven7321-n-benzoyl-dl-alanine.html
https://www.chembk.com/en/chem/N-benzoyl-dl-alanine
https://www.benchchem.com/product/b075806?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/n-benzoylalanine
https://pubchem.ncbi.nlm.nih.gov/compound/n-benzoylalanine
https://pubchem.ncbi.nlm.nih.gov/compound/n-benzoylalanine
https://pubchem.ncbi.nlm.nih.gov/compound/n-benzoylalanine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075806?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Safe Handling and Storage Protocols

Adherence to proper handling and storage procedures is paramount to minimizing exposure
and ensuring the stability of N-Benzoyl-DL-alanine.

Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling, but the following PPE is generally
recommended:

Eye Protection: Safety glasses with side-shields or goggles.[9][10]

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).[9][10]

Skin and Body Protection: Laboratory coat, long pants, and closed-toe shoes.[9][10]

Respiratory Protection: In case of dust formation, use a NIOSH-approved respirator.[9]

Handling Procedures

e Handle in a well-ventilated area, preferably in a chemical fume hood.[9]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[10]

Avoid contact with skin and eyes.[9]

Wash hands thoroughly after handling.[9][10]

Minimize dust generation and accumulation.[9]

Storage Conditions

» Store in a tightly closed container.[9][10]
e Keep in a cool, dry, and well-ventilated place.[9][10]

o Store away from incompatible materials such as oxidizing agents.[9]

Emergency Procedures and First Aid
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In the event of accidental exposure, immediate and appropriate action is critical.

First-Aid Measures

» After Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for
breathing. If respiratory irritation occurs, seek medical advice/attention.[10]

» After Skin Contact: Take off immediately all contaminated clothing. Rinse skin with
water/shower. If skin irritation occurs, get medical advice/attention.[9][10]

» After Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses,
if present and easy to do. Continue rinsing. If eye irritation persists, get medical
advice/attention.[9][10]

» After Ingestion: Rinse mouth. Do NOT induce vomiting. Seek medical attention if you feel
unwell.[9]

Spill and Leak Procedures

e Personal Precautions: Ensure adequate ventilation. Use personal protective equipment as
required. Avoid dust formation.[10]

e Environmental Precautions: Prevent product from entering drains.[9]

o Methods for Cleaning Up: Sweep up and shovel into suitable containers for disposal.[10]

Experimental Protocols

While detailed proprietary experimental data on toxicity is not publicly available, the GHS
classifications are derived from toxicological studies. The general methodologies for
determining the cited hazards are outlined below.

Skin Irritation/Corrosion Studies (OECD TG 404)

This test guideline involves the application of the test substance to the skin of experimental
animals (typically rabbits). The site of application is observed for signs of erythema (redness)
and edema (swelling) at specified intervals. The severity and reversibility of the skin reactions
are scored to determine the irritation potential.
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Eye Irritation/Corrosion Studies (OECD TG 405)

Similar to the skin irritation test, this guideline involves applying the test substance to the eye of
an experimental animal. The eyes are then examined for signs of corneal opacity, iritis,
conjunctival redness, and chemosis (swelling). The scores for these effects are used to classify
the substance's eye irritation potential.

Acute Inhalation Toxicity Studies (OECD TG 403)

In these studies, animals are exposed to the test substance (as a gas, vapor, or aerosol) for a
defined period. The animals are observed for signs of toxicity and mortality during and after the
exposure period. The concentration that is lethal to 50% of the test animals (LC50) can be
determined.

Visualized Workflows

To further clarify the handling and emergency procedures, the following diagrams illustrate the
key steps.
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Receiving and Inspection

.

Storage in Designated Area
(Cool, Dry, Well-ventilated)

:

Pre-handling Risk Assessment

i

Donning Appropriate PPE

i

Handling in Ventilated Area
(e.g., Fume Hood)

i

Accurate Weighing and Transfer

:

Post-handling Decontamination
(Work Area and PPE)

N

Proper Waste Disposal Return to Storage

Figure 1: Standard Handling Workflow for N-Benzoyl-DL-alanine

Click to download full resolution via product page

Figure 1: Standard Handling Workflow for N-Benzoyl-DL-alanine
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Accidental Exposure Occurs

Exposure Event

Remove from Exposure Source Report Incident to Supervisor

l

Administer First Aid
(as per exposure route)

Document the Incident

Immediate Actions Reporting and Documentation

Seek Medical Advice/Attention

Provide SDS to Medical Personnel

Medical Attention

Figure 2: Emergency Response for Accidental Exposure

Click to download full resolution via product page

Figure 2: Emergency Response for Accidental Exposure

Disclaimer: This guide is intended for informational purposes only and should not be
substituted for a comprehensive Safety Data Sheet (SDS) or professional safety advice. Always
refer to the specific SDS for N-Benzoyl-DL-alanine from your supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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